Cas no 69467-01-2 (3-hydrazino-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazine)
69467-01-2 structure
Product Name:3-hydrazino-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazine
CAS No:69467-01-2
MF:C10H8F3N5
MW:255.199231147766
CID:1737121
PubChem ID:3053054
Update Time:2025-04-21
3-hydrazino-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazine Chemical and Physical Properties
Names and Identifiers
-
- 3-hydrazino-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazine
- [5-[3-(trifluoromethyl)phenyl]-1,2,4-triazin-3-yl]hydrazine
- DTXSID80219673
- as-Triazine, 3-hydrazino-5-(alpha,alpha,alpha-trifluoro-m-tolyl)-
- 69467-01-2
- CHEMBL3247446
- 3-Hydrazino-5-(alpha,alpha,alpha-trifluoro-m-tolyl)-1,2,4-triazine
- 3-Hydrazino-5-(alpha,alpha,alpha-trifluoro-m-tolyl)-as-triazine
- 1,2,4-Triazin-3(2H)-one, 5-(3-(trifluoromethyl)phenyl)-, hydrazone
- SCHEMBL11266115
- BRN 0618431
-
- Inchi: 1S/C10H8F3N5/c11-10(12,13)7-3-1-2-6(4-7)8-5-15-18-9(16-8)17-14/h1-5H,14H2,(H,16,17,18)
- InChI Key: KDEAMNZLDHHLDO-UHFFFAOYSA-N
- SMILES: FC(C1C=CC=C(C2C=NN=C(NN)N=2)C=1)(F)F
Computed Properties
- Exact Mass: 255.07334
- Monoisotopic Mass: 255.07317976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 76.7Ų
Experimental Properties
- PSA: 76.72
3-hydrazino-5-[3-(trifluoromethyl)phenyl]-1,2,4-triazine Related Literature
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Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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